molecular formula C22H29NO2 B5216173 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine

Cat. No. B5216173
M. Wt: 339.5 g/mol
InChI Key: IPERKCREGVUCDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine, also known as BMDP, is a research chemical that belongs to the class of piperidine compounds. It is a synthetic stimulant drug that is structurally similar to other cathinone compounds such as methylone and mephedrone. BMDP has gained popularity among the scientific research community due to its potential therapeutic applications and its unique mechanism of action.

Mechanism of Action

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, which results in an increase in their availability in the synapse. This leads to an increase in their activity and a subsequent increase in mood, focus, and energy.
Biochemical and Physiological Effects:
1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, which can lead to cardiovascular problems in high doses. It has also been shown to increase body temperature, which can lead to dehydration and heat stroke. 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has also been shown to have a potential for addiction and abuse, which makes it a potentially dangerous substance.

Advantages and Limitations for Lab Experiments

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has several advantages for lab experiments. It is a highly potent and selective compound, which makes it a useful tool for studying the mechanisms of neurotransmitter reuptake. It is also relatively easy to synthesize, which makes it accessible to researchers. However, 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has several limitations as well. It is a relatively new compound, which means that there is still much to learn about its properties and effects. Additionally, it has a potential for toxicity and abuse, which makes it a potentially dangerous compound to work with.

Future Directions

There are several future directions for research on 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine. One potential avenue of research is to study its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Another potential avenue of research is to investigate its potential for abuse and addiction, and to develop strategies for minimizing these risks. Additionally, further research is needed to fully understand the mechanisms of action of 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine and its effects on the brain and body.

Synthesis Methods

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine can be synthesized through a multi-step process that involves the reaction of a piperidine intermediate with a benzyl ether and a methoxy group. The final product is a white crystalline powder that is typically sold in its hydrochloride salt form.

Scientific Research Applications

1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the serotonin transporter, which makes it a potential candidate for the treatment of depression and anxiety disorders. 1-[4-(benzyloxy)-3-methoxybenzyl]-3,5-dimethylpiperidine has also been shown to have a stimulant effect on the central nervous system, which makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD).

properties

IUPAC Name

1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-3,5-dimethylpiperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H29NO2/c1-17-11-18(2)14-23(13-17)15-20-9-10-21(22(12-20)24-3)25-16-19-7-5-4-6-8-19/h4-10,12,17-18H,11,13-16H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPERKCREGVUCDW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H29NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(3-Methoxy-4-phenylmethoxyphenyl)methyl]-3,5-dimethylpiperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.